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Compound of Interest

Compound Name: AM-087

CAS No.: 152674-96-9

Cat. No.: B16105594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AM-087 is a potent synthetic cannabinoid agonist that selectively targets the Cannabinoid

Receptor 1 (CB1).[1] As a derivative of Δ8-THC, AM-087 exhibits high affinity for the CB1

receptor, with a reported Kᵢ value of 0.43 nM, making it approximately 100 times more potent

than THC.[1] The CB1 receptor, a G-protein coupled receptor (GPCR), is predominantly

expressed in the central nervous system and plays a crucial role in modulating neurotransmitter

release.[2] Activation of the CB1 receptor by an agonist like AM-087 initiates a signaling

cascade that typically involves the inhibition of adenylyl cyclase and the modulation of various

ion channels, leading to changes in neuronal excitability.[2][3]

These application notes provide a detailed protocol for characterizing the electrophysiological

effects of AM-087 on ion channels using the whole-cell patch-clamp technique. The primary

focus will be on measuring the modulation of voltage-gated calcium channels (VGCCs) and G-

protein-coupled inwardly rectifying potassium channels (GIRKs), which are well-established

effectors of the CB1 receptor signaling pathway.[3]
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Data Presentation
Table 1: Pharmacological Properties of AM-087

Parameter Value Reference

Target Cannabinoid Receptor 1 (CB1) [1]

Agonist Type Full Agonist Inferred from potency

Kᵢ 0.43 nM [1]

Molecular Weight 421.419 g/mol [1]

Chemical Formula C₂₃H₃₃BrO₂ [1]

Table 2: Recommended Concentration Ranges for Electrophysiology

Assay Type Concentration Range Notes

Whole-Cell Patch Clamp 1 nM - 1 µM

A concentration-response

curve should be generated to

determine the EC₅₀. The high

potency of AM-087 suggests

starting at low nanomolar

concentrations.

Field Potential Recordings 10 nM - 10 µM

Higher concentrations may be

required in tissue preparations

due to diffusion and non-

specific binding.

Signaling Pathway
The activation of the CB1 receptor by AM-087 initiates a signaling cascade through the

associated Gi/o protein. This leads to the dissociation of the Gα and Gβγ subunits, which then

modulate downstream effectors. The Gαᵢ/ₒ subunit inhibits adenylyl cyclase, reducing

intracellular cAMP levels. The Gβγ subunit can directly interact with and modulate the activity of
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ion channels, such as inhibiting N- and P/Q-type voltage-gated calcium channels and activating

G-protein-coupled inwardly rectifying potassium (GIRK) channels.
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Caption: AM-087 signaling pathway via the CB1 receptor.
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Protocol 1: Whole-Cell Voltage-Clamp Recording of
VGCC Modulation
This protocol is designed to measure the inhibitory effect of AM-087 on voltage-gated calcium

channels in a cell line heterologously expressing the human CB1 receptor and N-type calcium

channels (e.g., HEK293 or CHO cells).

Materials:

Cell Line: HEK293 or CHO cells stably co-expressing human CB1 receptor and N-type

calcium channel subunits (Cav2.2, β1b, and α2δ-1).

AM-087 Stock Solution: 10 mM in DMSO.

External Solution (in mM): 140 TEA-Cl, 10 BaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH

adjusted to 7.4 with TEA-OH.

Internal Solution (in mM): 120 Cs-methanesulfonate, 10 EGTA, 10 HEPES, 4 Mg-ATP, 0.3

Na-GTP. pH adjusted to 7.2 with CsOH.

Patch Pipettes: 2-5 MΩ resistance when filled with internal solution.

Electrophysiology Rig: Patch-clamp amplifier, digitizer, and data acquisition software.

Procedure:

Cell Preparation:

Culture cells to 70-80% confluency.

Dissociate cells using a gentle, non-enzymatic cell dissociation solution.

Resuspend cells in the external solution and allow them to recover for at least 30 minutes

before recording.

Recording Setup:

Transfer the cell suspension to the recording chamber on the microscope stage.
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Continuously perfuse the chamber with the external solution at a rate of 1-2 mL/min.

Approach a single, healthy-looking cell with a patch pipette filled with the internal solution.

Whole-Cell Configuration:

Establish a gigaohm seal (>1 GΩ) between the pipette tip and the cell membrane.

Rupture the cell membrane to achieve the whole-cell configuration.

Hold the cell at a holding potential of -80 mV.

Data Acquisition:

Record baseline calcium channel currents by applying a depolarizing voltage step to 0 mV

for 50 ms every 10 seconds.

After establishing a stable baseline for 3-5 minutes, apply AM-087 at the desired

concentration by switching the perfusion solution.

Continue recording until the effect of AM-087 reaches a steady state.

To test for CB1 receptor-mediated effects, co-apply a CB1 antagonist (e.g., SR141716A)

to see if the effect of AM-087 is reversed.

Perform a washout by perfusing with the control external solution.

Data Analysis:

Measure the peak amplitude of the inward barium current (carried through calcium

channels) for each voltage step.

Normalize the current amplitude during drug application to the baseline amplitude.

Plot the percentage of inhibition as a function of AM-087 concentration to generate a

concentration-response curve and calculate the EC₅₀.

Protocol 2: Measurement of GIRK Channel Activation
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This protocol measures the activation of G-protein-coupled inwardly rectifying potassium

(GIRK) channels by AM-087.

Materials:

Cell Line: Cell line expressing the human CB1 receptor and GIRK channel subunits (e.g.,

AtT-20 cells).

AM-087 Stock Solution: 10 mM in DMSO.

External Solution (in mM): 140 NaCl, 20 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH

adjusted to 7.4 with NaOH.

Internal Solution (in mM): 140 KCl, 10 EGTA, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP. pH

adjusted to 7.2 with KOH.

Patch Pipettes: 2-5 MΩ resistance.

Electrophysiology Rig: As described in Protocol 1.

Procedure:

Cell Preparation and Recording Setup: Follow steps 1-3 from Protocol 1.

Data Acquisition:

Hold the cell at a holding potential of -60 mV.

Apply a series of hyperpolarizing voltage steps (e.g., from -120 mV to -40 mV in 10 mV

increments) to generate a baseline current-voltage (I-V) relationship.

Alternatively, use a voltage ramp from -120 mV to -40 mV over 500 ms.

After establishing a stable baseline, apply AM-087.

Record the current during drug application using the same voltage protocol.
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The activation of GIRK channels will result in an increase in the inward current at

potentials negative to the potassium reversal potential.

Data Analysis:

Measure the current amplitude at a specific hyperpolarized potential (e.g., -120 mV)

before and after drug application.

Calculate the AM-087-induced current by subtracting the baseline current from the current

in the presence of the drug.

Construct a concentration-response curve by plotting the induced current as a function of

AM-087 concentration.

Experimental Workflow
The following diagram illustrates the general workflow for an electrophysiology experiment

using AM-087.
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Caption: General workflow for AM-087 electrophysiology experiments.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b16105594/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-am-087-in-electrophysiology
https://www.benchchem.com/product/b16105594/docs?utm_src=pdf-body#application-notes-and-protocols-for-am-087-in-electrophysiology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting
No response to AM-087:

Verify CB1 receptor expression in the cell line using immunocytochemistry or Western blot.

Ensure the internal solution contains GTP, as GPCR signaling is GTP-dependent.

Check the viability and health of the cells.

High Seal Resistance/Difficulty in obtaining Giga-seal:

Use high-quality glass capillaries for pulling pipettes.

Fire-polish the pipette tips.

Ensure the external solution is filtered and free of debris.

Run-down of currents:

This can be an issue with calcium currents. Include ATP and GTP in the internal solution to

maintain channel phosphorylation and G-protein function.

Recordings should be made within 15-20 minutes of establishing the whole-cell

configuration.

These protocols provide a framework for investigating the electrophysiological properties of

AM-087. The specific parameters, such as voltage protocols and drug concentrations, may

need to be optimized depending on the cell type and the specific ion channels being studied.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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